1-[(5-chloro-2-methoxyphenyl)sulfonyl]-4-(5-chloro-2-methylphenyl)piperazine
Overview
Description
The compound “1-[(5-chloro-2-methoxyphenyl)sulfonyl]-4-(5-chloro-2-methylphenyl)piperazine” is a piperazine derivative. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring .
Molecular Structure Analysis
The compound contains two phenyl rings, one of which is substituted with a methoxy group and a sulfonyl group, and the other is substituted with a methyl group. Both phenyl rings are attached to a piperazine ring .Chemical Reactions Analysis
Piperazine derivatives can participate in various chemical reactions. For example, they can be used to prepare cyclic amine substituted Tröger’s base derivatives .Mechanism of Action
Target of Action
The compound’s primary targets are likely to be related to the piperazine nucleus , which is found in many biologically active compounds . These compounds have been used in the realm of antidepressants, antipsychotics, antihistamines, antifungals, and antibiotics .
Mode of Action
The2-methoxyphenyl isocyanate group in the compound may contribute to its chemoselective nature . This group can form a stable urea linkage under acidic, alkaline, and aqueous conditions, which can regenerate free amines after a convenient deprotection step .
Biochemical Pathways
The compound may affect various biochemical pathways due to the presence of the piperazine nucleus. Piperazine ring-based compounds have shown antihistamine, anticancer, antimicrobial, and antioxidant properties . They have also been used in the field of catalysis and metal organic frameworks (MOFs) .
Pharmacokinetics
The piperazine nucleus is found in many marketed drugs, suggesting that it may have favorable pharmacokinetic properties .
Result of Action
Compounds with a piperazine nucleus have shown a range of biological activities, includingantihistamine, anticancer, antimicrobial, and antioxidant effects .
Action Environment
The compound’s action, efficacy, and stability may be influenced by environmental factors such as pH and temperature. For example, the stability of the urea linkage in the compound under acidic, alkaline, and aqueous conditions is an additional advantage .
Biochemical Analysis
Cellular Effects
Piperazine derivatives are known to have effects on various types of cells and cellular processes . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It’s known that piperazine derivatives can exert their effects at the molecular level, including binding interactions with biomolecules and changes in gene expression
Properties
IUPAC Name |
1-(5-chloro-2-methoxyphenyl)sulfonyl-4-(5-chloro-2-methylphenyl)piperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20Cl2N2O3S/c1-13-3-4-14(19)11-16(13)21-7-9-22(10-8-21)26(23,24)18-12-15(20)5-6-17(18)25-2/h3-6,11-12H,7-10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROIRQRLATULJHX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2CCN(CC2)S(=O)(=O)C3=C(C=CC(=C3)Cl)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20Cl2N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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